Cas no 171179-38-7 (1H-Imidazo[4,5-f]quinazolin-9-amine, N-(3-bromophenyl)-)

1H-Imidazo[4,5-f]quinazolin-9-amine, N-(3-bromophenyl)- structure
171179-38-7 structure
Product Name:1H-Imidazo[4,5-f]quinazolin-9-amine, N-(3-bromophenyl)-
CAS No:171179-38-7
MF:C15H10BrN5
MW:340.177401065826
CID:1358599
PubChem ID:5328238
Update Time:2025-04-20

1H-Imidazo[4,5-f]quinazolin-9-amine, N-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-f]quinazolin-9-amine, N-(3-bromophenyl)-
    • N-(3-bromophenyl)-3H-imidazo[4,5-f]quinazolin-9-amine
    • DTXSID20416149
    • N-(3-bromophenyl)-3,5,10,12-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),2(6),4,7,10,12-hexaen-13-amine
    • 171179-38-7
    • 9-[(3-Bromophenyl)amino]-1H-imidazo[4,5-f]quinazoline
    • BDBM3577
    • Anilinopyrimidine deriv. 8a
    • CHEMBL153170
    • Imidazoquinazoline deriv. 15
    • Inchi: 1S/C15H10BrN5/c16-9-2-1-3-10(6-9)21-15-13-11(17-8-20-15)4-5-12-14(13)19-7-18-12/h1-8H,(H,18,19)(H,17,20,21)
    • InChI Key: ZCTBHAZSEIICRJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NC1C2=C(C=CC3=C2N=CN3)N=CN=1

Computed Properties

  • Exact Mass: 339.0121
  • Monoisotopic Mass: 339.01196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 66.49
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